Cas no 1702625-76-0 (benzyl N-(2-chlorocyclopentyl)carbamate)

• Product Name: benzyl N-(2-chlorocyclopentyl)carbamate
• CAS No: 1702625-76-0
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 6176181
• PubChem ID: 106443709
• Update Time: 2025-08-05

benzyl N-(2-chlorocyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-chlorocyclopentyl)carbamate
• EN300-7005857
• 1702625-76-0

• Inchi： 1S/C13H16ClNO2/c14-11-7-4-8-12(11)15-13(16)17-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,15,16)
• InChI Key： HKHQQSFXPVFBDS-UHFFFAOYSA-N
• SMILES： ClC1CCCC1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl N-(2-chlorocyclopentyl)carbamate

Professional Introduction to Benzyl N-(2-chlorocyclopentyl)carbamate (CAS No. 1702625-76-0)

Benzyl N-(2-chlorocyclopentyl)carbamate, with the chemical formula C₁₃H₁₄ClNO₂, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1702625-76-0, has garnered attention due to its structural properties and potential applications in drug development. The presence of a benzyl group and a chlorocyclopentyl moiety makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of bioactive compounds.

The< strong>Benzyl N-(2-chlorocyclopentyl)carbamate molecule exhibits a distinct stereochemistry that can influence its biological activity. The cyclopentyl ring introduces conformational flexibility, which is often exploited in medicinal chemistry to optimize binding affinity and selectivity. Recent studies have highlighted the importance of such structural features in designing molecules that interact with biological targets with high precision. The< strong>chlorocyclopentyl group, in particular, has been shown to enhance lipophilicity, a crucial parameter for drug absorption and distribution.

In the context of modern drug discovery, the< strong>Benzyl N-(2-chlorocyclopentyl)carbamate (CAS No. 1702625-76-0) serves as a valuable building block for the synthesis of novel therapeutic agents. Researchers have been exploring its utility in the development of small-molecule inhibitors targeting various disease pathways. For instance, preliminary investigations suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in cancer metabolism. The benzyl carbamate moiety is known to modulate enzyme activity by competing with natural substrates or by inducing conformational changes in the enzyme active site.

The< strong>cas no1702625-76-0 identifier ensures that researchers can reliably obtain and utilize this compound for their experiments. The chemical purity and consistency of Benzyl N-(2-chlorocyclopentyl)carbamate are critical for obtaining reproducible results in both academic research and industrial settings. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques to verify the identity and purity of this compound before it is used in synthetic or biological assays.

Recent advancements in computational chemistry have further enhanced the understanding of Benzyl N-(2-chlorocyclopentyl)carbamate's properties. Molecular modeling studies have revealed insights into its binding interactions with potential target proteins. These simulations have helped predict how modifications to the< strong>Benzyl N-(2-chlorocyclopentyl)carbamate structure might improve its pharmacological profile. Such computational approaches are increasingly integral to drug design, allowing for the rapid screening of numerous compounds before experimental validation.

The pharmaceutical industry has shown particular interest in developing new carbamate-based drugs due to their favorable pharmacokinetic properties. Carbamates are known for their stability under physiological conditions and their ability to form hydrogen bonds, which enhances binding affinity. The incorporation of a< strong>chlorocyclopentyl group into carbamate derivatives has been particularly effective in improving solubility and membrane permeability, making these compounds more suitable for oral administration.

In conclusion, Benzyl N-(2-chlorocyclopentyl)carbamate (CAS No. 1702625-76-0) represents a promising candidate for further exploration in drug development. Its unique structural features offer opportunities for designing molecules with enhanced biological activity and improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.